Cas no 109593-05-7 (2-Benzylamino-2',6'-acetoxylidide)

• Product Name: 2-Benzylamino-2',6'-acetoxylidide
• CAS No: 109593-05-7
• CID: 4679878
• Update Time: 2025-08-05

2-Benzylamino-2',6'-acetoxylidide Chemical and Physical Properties

Names and Identifiers

• 2-Benzylamino-2',6'-acetoxylidide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Benzylamino-2',6'-acetoxylidide

Introduction to 2-Benzylamino-2',6'-acetoxylidide (CAS No. 109593-05-7) and Its Emerging Applications in Chemical Biology

2-Benzylamino-2',6'-acetoxylidide, identified by the chemical abstracts service number CAS No. 109593-05-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of acetoxylidide derivatives, which are known for their versatility in pharmaceutical and agrochemical applications. The presence of both benzylamino and acetoxylidide functional groups endows this molecule with distinctive reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery initiatives.

The structure of 2-Benzylamino-2',6'-acetoxylidide features a central benzene ring substituted with amino and acetoxyl groups, which are positioned at the 2 and 6 positions, respectively. This arrangement contributes to its stability while allowing for diverse chemical modifications. The benzylamino group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. Such structural features have made this compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging acetoxylidide derivatives for their biological activity. These compounds have been explored for their potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The acetoxylidide moiety, known for its ability to undergo hydrolysis under physiological conditions, offers a means to release active pharmacophores in vivo. This property is particularly appealing for designing prodrugs or bioactive molecules that require controlled release mechanisms.

One of the most compelling aspects of 2-Benzylamino-2',6'-acetoxylidide is its role as a precursor in the synthesis of more complex biologically active molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic disorders and inflammatory diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against specific proteases, which are implicated in conditions such as cancer and autoimmune diseases. The benzylamino group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of these derivatives.

The synthetic applications of CAS No 109593-05-7 extend beyond pharmaceuticals into the realm of agrochemicals. Acetoxylidide derivatives have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential biological processes in plants and fungi. The structural flexibility of 2-Benzylamino-2',6'-acetoxylidide allows for the creation of compounds with targeted activity against specific pathogens or weeds, offering a greener alternative to traditional agrochemicals.

Advances in computational chemistry have further enhanced the utility of this compound by enabling high-throughput virtual screening campaigns. By integrating molecular modeling techniques with large databases of chemical structures, researchers can rapidly identify promising derivatives of 2-Benzylamino-2',6'-acetoxylidide with enhanced biological activity. This approach has accelerated the discovery process, leading to several novel compounds entering preclinical development pipelines.

The biological activity of CAS No 109593-05-7 has also been explored in the context of neurodegenerative diseases. Preliminary studies suggest that certain derivatives exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting toxic protein aggregates associated with conditions like Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier remains an area of active investigation, but early results are promising.

In conclusion, 2-Benzylamino-2',6'-acetoxylidide (CAS No 109593-05-7) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features make it an excellent scaffold for generating novel therapeutics targeting various diseases. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its significance is expected to grow further, solidifying its position as a cornerstone in modern medicinal chemistry.